Cas no 2229438-11-1 (3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid
• CAS No: 2229438-11-1
• MF: C₁₂H₉F₃O₂S
• MW: 274.258872747421
• CID: 5943629
• PubChem ID: 165641719
• Update Time: 2025-05-21

3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid
• EN300-1945277
• 2229438-11-1

• Inchi： 1S/C12H9F3O2S/c13-12(14,15)8(6-11(16)17)10-5-7-3-1-2-4-9(7)18-10/h1-5,8H,6H2,(H,16,17)
• InChI Key： XHXBHDSMYLUPDN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 274.02753519g/mol
• Monoisotopic Mass: 274.02753519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid

Introduction to 3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid (CAS No. 2229438-11-1)

3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid, identified by the Chemical Abstracts Service registry number CAS No. 2229438-11-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a benzothiophene moiety and a trifluorobutanoic acid side chain, which endows it with unique chemical and biological properties. The structural features of this compound make it a promising candidate for further exploration in drug discovery and development.

The benzothiophene ring system is a well-known pharmacophore in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of the 1-benzothiophen-2-yl group in 3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid suggests potential binding affinities with various biological targets, making it an attractive scaffold for designing novel therapeutic agents. Additionally, the trifluorobutanoic acid moiety introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the 3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid scaffold could interact with proteins involved in inflammatory pathways, making it a potential lead compound for the development of anti-inflammatory drugs. Furthermore, the trifluoromethyl group in the side chain is known to improve lipophilicity and reduce metabolic degradation, which are critical factors for drug efficacy.

In the realm of medicinal chemistry, the synthesis of 3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid has been optimized through various synthetic routes to enhance yield and purity. Modern synthetic methodologies often employ transition metal catalysis and fluorochemicals to introduce fluorine atoms efficiently. These techniques have not only improved the accessibility of this compound but also paved the way for its derivatives with tailored biological activities.

One of the most compelling aspects of 3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid is its potential application in designing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. The benzothiophene ring can serve as a hinge-binding motif in kinase inhibitors, while the trifluorobutanoic acid moiety can enhance interactions with the active site of these enzymes. Preliminary computational studies have suggested that this compound could exhibit inhibitory activity against specific kinases, warranting further experimental validation.

Another area where 3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid shows promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by protein misfolding and aggregation. The structural features of this compound may allow it to interfere with these pathological processes by inhibiting key enzymes or modulating protein interactions. Ongoing research is focused on evaluating its potential as a neuroprotective agent through both in vitro and in vivo studies.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The presence of fluorine atoms in 3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid contributes to its metabolic stability and binding affinity, which are essential for drug efficacy. Additionally, fluorine substitution can influence electronic properties, affecting reactivity and interactions with biological targets. These attributes make this compound a valuable asset in medicinal chemistry libraries designed for high-throughput screening.

In conclusion,3-(1-benzothiophen-2-yl)-4,4,4-trifluorobutanoic acid (CAS No. 2229438-11-1) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its benzothiophene core and trifluorobutanoic side chain provide a versatile scaffold for designing novel drugs targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies improve accessibility,this compound is poised to play a crucial role in future drug development efforts.